N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide

• IUPAC Name: N'-(4-fluorophenyl)-N-[2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C21H22FN5O5/c22-16-4-6-17(7-5-16)24-20(29)19(28)23-8-9-25-10-12-26(13-11-25)21(30)15-2-1-3-18(14-15)27(31)32/h1-7,14H,8-13H2,(H,23,28)(H,24,29)
• InChI Key: PSQVZNDYVVAAKK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C(=O)NC2=CC=C(C=C2)F)C(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H22FN5O5
• Molecular Weight: 443.4 g/mol

Description

N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide, also known as FNPP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has a unique structure that allows it to interact with specific receptors in the body, which makes it a valuable tool for studying various physiological processes.

Mechanism of Action

N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide acts as a ligand for specific receptors in the body, such as the dopamine D2 receptor. When N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide binds to this receptor, it can modulate the activity of the receptor, which can lead to various physiological effects. The exact mechanism of action of N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide is still being studied, but it is thought to involve the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide has been shown to have various biochemical and physiological effects in the body. For example, it has been shown to modulate the activity of the dopamine D2 receptor, which can lead to changes in movement, cognition, and motivation. N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide has also been shown to have anxiolytic and antidepressant effects, which may be due to its interaction with specific receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide in lab experiments is its specificity for certain receptors in the body. This allows researchers to study specific physiological processes in a more targeted manner. However, one of the limitations of using N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide is its potential toxicity. Like many chemical compounds, N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide can be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide. One area of research could be the development of new ligands that can interact with specific receptors in the body. This could lead to the development of new therapies for various physiological and neurological disorders. Another area of research could be the study of the long-term effects of N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide on the body. This could help researchers understand the potential risks and benefits of using N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide in various scientific applications.

Synthesis Methods

N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The exact method of synthesis may vary depending on the desired purity and yield of the final product. However, the general steps involved in the synthesis of N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide include the reaction of 4-fluoroaniline with ethyl 2-(3-nitrobenzoyl)glycinate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is then purified using various chromatographic techniques.

Scientific Research Applications

N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide has been used extensively in scientific research to study various physiological processes. One of the most significant applications of N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide is its use as a ligand for specific receptors in the body, such as the dopamine D2 receptor. This receptor is involved in various physiological processes, including movement, cognition, and motivation. By using N-(4-fluorophenyl)-N'-{2-[4-(3-nitrobenzoyl)-1-piperazinyl]ethyl}ethanediamide as a ligand, researchers can study the mechanism of action of the dopamine D2 receptor and its role in various physiological processes.